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  3. 1-((3aS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone
1-((3aS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone 1-((3aS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone
Brand Name: Vulcanchem
CAS No.: 138566-17-3
VCID: VC21275176
InChI: InChI=1S/C25H28N2O3S/c1-24(2)20-13-14-25(24)17-31(29,30)27(21(25)15-20)22(28)16-26-23(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,20-21H,13-17H2,1-2H3/t20-,21-,25-/m1/s1
SMILES: CC1(C2CCC13CS(=O)(=O)N(C3C2)C(=O)CN=C(C4=CC=CC=C4)C5=CC=CC=C5)C
Molecular Formula: C25H28N2O3S
Molecular Weight: 436.6 g/mol

1-((3aS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone

CAS No.: 138566-17-3

Cat. No.: VC21275176

Molecular Formula: C25H28N2O3S

Molecular Weight: 436.6 g/mol

* For research use only. Not for human or veterinary use.

1-((3aS,6R,7aR)-8,8-Dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)-2-((diphenylmethylene)amino)ethanone - 138566-17-3

Specification

CAS No. 138566-17-3
Molecular Formula C25H28N2O3S
Molecular Weight 436.6 g/mol
IUPAC Name 2-(benzhydrylideneamino)-1-[(1S,5R,7R)-10,10-dimethyl-3,3-dioxo-3λ6-thia-4-azatricyclo[5.2.1.01,5]decan-4-yl]ethanone
Standard InChI InChI=1S/C25H28N2O3S/c1-24(2)20-13-14-25(24)17-31(29,30)27(21(25)15-20)22(28)16-26-23(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-12,20-21H,13-17H2,1-2H3/t20-,21-,25-/m1/s1
Standard InChI Key GWFWLGONUVZQPT-DNRQZRRGSA-N
Isomeric SMILES CC1([C@@H]2CC[C@]13CS(=O)(=O)N([C@@H]3C2)C(=O)CN=C(C4=CC=CC=C4)C5=CC=CC=C5)C
SMILES CC1(C2CCC13CS(=O)(=O)N(C3C2)C(=O)CN=C(C4=CC=CC=C4)C5=CC=CC=C5)C
Canonical SMILES CC1(C2CCC13CS(=O)(=O)N(C3C2)C(=O)CN=C(C4=CC=CC=C4)C5=CC=CC=C5)C

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